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Compound of Interest

Compound Name: Diethyl methylmalonate

Cat. No.: B048530

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of diethyl methylmalonate, a key reagent in organic synthesis. The information is
presented to support its application in research, particularly in the fields of medicinal chemistry
and drug development. All guantitative data has been summarized for clarity, and where
applicable, experimental context is provided.

Physicochemical Properties

Diethyl methylmalonate is a colorless liquid that is slightly soluble in water but soluble in
organic solvents like alcohol and oils.[1] Its key physical and chemical characteristics are
detailed below.
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Property Value Conditions
Density 1.022 g/mL at 20 °C
1.055 g/mL at 25 °C[2]

Boiling Point 198-199 °C

Refractive Index 1.413 at 20 °C
Flash Point 77.0°C (170.0 °F) Closed Cup
Molecular Weight 174.19 g/mol [2][3]

Solubility in Water Slightly soluble[1][4]

Experimental Protocols

The determination of the physicochemical properties of diethyl methylmalonate follows
standard laboratory procedures. A generalized experimental workflow for characterizing a liquid
chemical like diethyl methylmalonate is outlined below. This diagram illustrates the logical
progression from sample purification to the measurement of key physical constants and finally
to safety assessment.
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Experimental Workflow for Characterization of Diethyl Methylmalonate
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;
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Safety Ass
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Click to download full resolution via product page

A generalized experimental workflow for the characterization of diethyl methylmalonate.

Signaling Pathway and Reactivity

Diethyl methylmalonate is a versatile substrate in organic synthesis, primarily due to the
reactivity of the alpha-proton located on the carbon between the two carbonyl groups. This
reactivity is exploited in various carbon-carbon bond-forming reactions. A key reaction pathway
involves the deprotonation of diethyl methylmalonate to form a stabilized enolate, which can
then act as a nucleophile. The following diagram illustrates this fundamental reactivity.
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Reactivity Pathway of Diethyl Methylmalonate

Diethyl Methylmalonate Base (e.g., NaOEt)

Stabilized Enolate Electrophile (e.g., Alkyl Halide)

+ Electrophile

Alkylated Product
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The fundamental reactivity pathway of diethyl methylmalonate in the presence of a base and
an electrophile.

Safety and Handling

While diethyl methylmalonate is a valuable laboratory chemical, appropriate safety
precautions must be observed. It is a combustible liquid and may cause irritation to the skin,
eyes, and respiratory tract.[4] In case of fire, use water spray, dry chemical, chemical foam, or
alcohol-resistant foam for extinction.[4] It is important to handle this chemical in a well-
ventilated area and to use appropriate personal protective equipment, including gloves and
safety glasses. Diethyl methylmalonate is incompatible with strong acids, bases, oxidizing
agents, and reducing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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